Cas no 637753-61-8 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one
• CAS No: 637753-61-8
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 5555036
• Update Time: 2025-06-11

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-ylmethyl)chromen-4-one
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C22H21NO6/c24-18-3-2-15-21(25)17(14-1-4-19-20(11-14)28-10-9-27-19)13-29-22(15)16(18)12-23-5-7-26-8-6-23/h1-4,11,13,24H,5-10,12H2
• InChI Key： RNZPFHUYGLWJOC-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCOCC3)C(O)=CC=C2C(=O)C=1C1=CC=C2OCCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 637753-61-8 and Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one

The compound with the CAS number 637753-61-8 and the product name 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the chromene class, has garnered considerable attention due to its unique structural features and potential biological activities. The presence of a 2,3-dihydro-1,4-benzodioxin moiety and a morpholin-4-ylmethyl substituent in its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of chromene derivatives in drug discovery. Chromenes are known for their ability to modulate various biological pathways, including antioxidant, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one enhances its potential to interact with enzymes and receptors involved in these pathways. For instance, the hydroxyl group at the 7-position and the morpholine substituent at the 8-position may contribute to its binding affinity and pharmacological activity.

The 2,3-dihydro-1,4-benzodioxin scaffold is particularly noteworthy due to its structural similarity to natural products that exhibit significant biological activity. This moiety has been reported to possess properties that can influence enzyme inhibition and receptor binding. In particular, studies have shown that derivatives of this scaffold can interact with cytochrome P450 enzymes, which are crucial in drug metabolism. The incorporation of this moiety into 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-8-(morpholin-4-yl)methyl-4H-chromen-4-one may enhance its metabolic stability and bioavailability.

The morpholin-4-ylmethyl group adds another layer of complexity to the molecule's interactions. Morpholine derivatives are well-known for their role in enhancing drug solubility and improving pharmacokinetic properties. This substituent may contribute to the compound's ability to cross cell membranes efficiently, thereby increasing its therapeutic efficacy. Additionally, morpholine-based compounds have been explored for their potential anti-inflammatory and analgesic properties, suggesting that 3-(2,3-dihydro-1,4-benzodioxin-6-yi)-7-hydroxy--(morpholin--4--ytl)methyl--(H-chromen--(--)one could exhibit similar benefits.

Current research in pharmaceutical chemistry emphasizes the development of molecules that can modulate multiple targets simultaneously. The unique structure of 3-(2--dihydro--(1--diidro)benzodioxin--(6--)yil)--7--hydroxy--8--(morlhin--(--)ytl)methl--(H-chromen--)one aligns well with this trend. By combining a 2--dihydro--(1----diidro)benzodioxin scaffold with functional groups such as hydroxyl and morpholine substituents, the compound has the potential to interact with multiple biological pathways. This multitarget approach has been shown to increase the efficacy of therapeutic agents while minimizing side effects.

Experimental studies have begun to explore the pharmacological profile of this compound. Initial in vitro assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. For example, preliminary data indicate that it may interfere with the activity of kinases involved in cell proliferation and survival. These findings are particularly encouraging given the growing interest in kinase inhibitors as therapeutic agents.

The synthesis of 3-(2----dihydro----1----diidro)benzodioxin----6----yil)--7----hydroxy----8----(morlhin----(--)ytl)methl---H---chromen---(--)one has also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled chemists to produce this compound in multi-kilogram quantities without compromising purity or yield. This is crucial for advancing towards clinical trials and commercialization. Furthermore, green chemistry principles have been incorporated into the synthesis process to minimize environmental impact.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and veterinary medicine due to its structural similarity to known bioactive molecules. Additionally, its ability to modulate biological pathways makes it a valuable tool for studying disease mechanisms and developing new diagnostic assays.

As our understanding of molecular interactions continues to evolve, compounds like 3-(2----dihydro----1----diidro)benzodioxin----6----yil)--7----hydroxy----8----(morlhin----(--)ytl)methl---H---chromen---(--)one will play an increasingly important role in drug discovery and development. Their unique structural features and potential biological activities make them attractive candidates for further investigation. With continued research efforts focused on optimizing their pharmacological properties and exploring new therapeutic applications, these compounds hold promise for improving human health outcomes.